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Compound of Interest

Compound Name: Amidodiphosphate

CAS No.: 129888-71-7

Cat. No.: B14273742

Get Quote

Executive Summary
This guide details the methodology for utilizing Diamidophosphate (DAP) as a phosphorylation

and condensing agent under solid-state "paste" conditions. Unlike traditional solution-phase

phosphorylation (which often requires harsh condensing agents like DCC/EDC or sensitive

P(III) reagents), the DAP paste method mimics prebiotic "drying" cycles. This approach utilizes

low water activity (

) to thermodynamically drive dehydration synthesis, enabling the efficient phosphorylation of
nucleosides, sugars, and the oligomerization of amino acids into peptides without organic
solvents.

Key Advantages:

Green Chemistry: Water is the only solvent (used sparingly).

Thermodynamic Drive: The semi-solid state overcomes the "water problem" of hydrolysis,

favoring bond formation.
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Versatility: Applicable to nucleotides, lipids, and peptides in a single pot.[1][2]

Mechanism of Action
DAP (

) acts as a kinetically stable but thermodynamically activated phosphorylating agent. In the
presence of an imidazole catalyst, the amine groups of DAP are displaced, forming a highly
reactive phosphoroimidazolide intermediate. This intermediate is susceptible to nucleophilic
attack by hydroxyl groups (on sugars/nucleosides) or amines (on amino acids).

Reaction Pathway Diagram
The following diagram illustrates the imidazole-mediated activation of DAP and subsequent

transfer to a nucleoside substrate.

Diamidophosphate
(DAP)

Phosphoroimidazolide
Intermediate

 Activation

Imidazole
(Catalyst)

 Nucleophilic
Catalysis

Phosphorylated
Product P-O / P-N Bond Formation

NH3
(Byproduct)

Substrate
(R-OH / R-NH2)

 Catalyst
Recycling

Click to download full resolution via product page

Figure 1: Catalytic cycle of DAP-mediated phosphorylation. Imidazole facilitates the

displacement of ammonia, creating an activated intermediate that phosphorylates the

substrate.

Reagent Preparation & Handling
Safety Note: DAP synthesis and use release ammonia gas. All procedures should be

performed in a fume hood.
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Sourcing vs. Synthesis
While DAP is not a common catalog item for major distributors, it can be synthesized easily in-

house or custom-ordered.

Commercial Availability: Custom synthesis CROs (CAS: 10450-60-9 for Phosphorodiamidic

acid).

In-House Synthesis (Standard Protocol):

Suspend Sodium Trimetaphosphate (

) in concentrated aqueous ammonia (approx. 15 M).

Stir at room temperature for 3–5 days.

Precipitate the product by adding cold ethanol.

Filter and dry under vacuum to obtain DAP as a crystalline salt (usually Sodium

Diamidophosphate).

Protocol A: Nucleoside Phosphorylation (Paste
Method)
Objective: Phosphorylation of Adenosine to form Adenosine-2',3'-cyclic phosphate (cAMP

analog) or Adenosine-5'-monophosphate.

Materials
Substrate: Adenosine (solid)

Reagent: Sodium Diamidophosphate (DAP)[2]

Catalyst: Imidazole (for ribonucleosides) or 2-Aminoimidazole (for deoxynucleosides)[3][4]

Solvent: Deionized Water (nuclease-free)

Vessel: 1.5 mL Eppendorf tube or glass vial
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Step-by-Step Methodology
Molar Ratio Setup: Prepare a mixture with a molar ratio of 1:3:3 (Substrate : DAP : Catalyst).

Example: 1 mmol Adenosine, 3 mmol DAP, 3 mmol Imidazole.

Homogenization (Dry Mixing): Weigh the solid components into the reaction vessel. Triturate

(grind) the solids together using a micro-pestle or spatula to ensure an even distribution of

the catalyst and reagent.

Paste Formation (The Critical Step): Add deionized water dropwise.

Volume: Use approximately 20–30 µL of water per mmol of substrate.

Texture: The goal is not to dissolve the solids completely. The mixture should form a thick,

wet sludge or "paste."

Tech Tip: If the mixture becomes a clear solution, you have added too much water. Allow it

to evaporate in the hood until it thickens before sealing.

Incubation:

Ribonucleosides: Seal the vessel and incubate at Room Temperature (25°C) for 7–14

days.

Deoxynucleosides: Seal and incubate at 55°C for 3–7 days (requires 2-Aminoimidazole).

Quenching & Recovery:

Resuspend the paste in 1 mL of water.

Centrifuge at 10,000 x g for 5 minutes to remove insoluble byproducts (if any).

Analyze supernatant via HPLC or

-NMR.

Expected Results
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Substrate Catalyst Conditions Major Product Typical Yield

Adenosine Imidazole 25°C, 14 days 2',3'-cyclic AMP 60–80%

Uridine Imidazole 25°C, 14 days 2',3'-cyclic UMP >85%

Deoxyadenosine
2-

Aminoimidazole
55°C, 5 days 5'-dAMP 40–50%

Protocol B: Peptide Oligomerization
Objective: Polymerization of Glycine to form Gly-Gly and Gly-Gly-Gly oligomers.

Methodology
Mixture Preparation: Combine Glycine (1 mmol) and DAP (3 mmol) in a mortar.

Note: Imidazole is less critical for amino acids but can enhance yield. Adjust pH to ~9.5

using NaOH if necessary before drying.

Paste Cycle (Wet-Dry Cycling): Unlike nucleosides, peptides benefit from active cycling to

drive water removal.

Add 50 µL water to form paste.

Dry at 60°C for 24 hours.

Rehydrate with 50 µL water.

Repeat mechanism for 3–5 cycles.

Analysis: Resuspend in

for NMR or water/acetonitrile for LC-MS. Look for mass shifts corresponding to

.

Critical Optimization Parameters
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Water Activity ( )
The success of the paste reaction relies on Le Chatelier's principle.

Too much water: Hydrolysis of DAP competes with phosphorylation.

Too little water: Reagents crystallize and diffusion stops.

Optimal: A hydrated gel/paste state where ions are mobile, but free water is minimal.

pH Control
DAP is acid-labile. The reaction pH should be maintained between 8.0 and 10.0.

The imidazole catalyst naturally buffers the reaction around pH 7–8.

For amino acid reactions, ensure the starting amino acid salt is not too acidic (e.g., use

Glycine free base or adjust pH).

Catalyst Selection
Imidazole: Standard for Ribose-hydroxyls.

2-Aminoimidazole: Required for Deoxyribose (harder to activate) and prebiotic plausibility.

Divalent Metals (

,

): Optional additives (10–50 mM) that can stabilize the transition state, though DAP works
well without them.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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